![molecular formula C17H16N2O2 B5765183 2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide](/img/structure/B5765183.png)
2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first synthesized in the 1990s by GlaxoSmithKline as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. However, it gained popularity in the sports industry as a performance-enhancing drug due to its ability to increase endurance and fat burning.
Mechanism of Action
2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide works by activating PPARδ, a nuclear receptor that regulates the expression of genes involved in fatty acid metabolism, glucose metabolism, and inflammation. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation, which results in increased energy production and fat burning. It also leads to increased glucose uptake and improved glucose metabolism.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to increase endurance performance, improve glucose metabolism, and reduce inflammation. It has also been shown to increase the expression of genes involved in fatty acid oxidation and decrease the expression of genes involved in fat storage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide in lab experiments is its ability to activate PPARδ, which can lead to changes in gene expression that are relevant to various fields of research. However, one limitation is that it has been shown to have potential side effects, such as the development of cancer in animal studies. Therefore, caution must be taken when using this compound in lab experiments.
Future Directions
There are several potential future directions for research on 2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide. One direction is to investigate its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes. Another direction is to investigate its effects on inflammation and immune function. Additionally, further research is needed to better understand its potential side effects and safety profile.
Synthesis Methods
The synthesis of 2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide involves several steps, starting with the reaction of 4-cyanophenol with ethyl chloroacetate to form 4-cyanophenoxyethyl acetate. This intermediate is then reacted with 2-ethylphenylmagnesium bromide to form the final product, this compound. The synthesis process is complex and requires expertise in organic chemistry.
Scientific Research Applications
2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide has been extensively studied for its potential applications in various fields of research. In the field of sports science, it has been investigated for its ability to enhance endurance performance and fat burning. In animal studies, this compound has been shown to increase the expression of genes involved in fatty acid oxidation and improve glucose metabolism. It has also been studied for its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes.
properties
IUPAC Name |
2-(4-cyanophenoxy)-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-2-14-5-3-4-6-16(14)19-17(20)12-21-15-9-7-13(11-18)8-10-15/h3-10H,2,12H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRLVLCYTQUVHNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.